Cas no 875916-52-2 (1-Propanone, 2-azido-1-(3,4-dichlorophenyl)-2-methyl-)

• Product Name: 1-Propanone, 2-azido-1-(3,4-dichlorophenyl)-2-methyl-
• CAS No: 875916-52-2
• MF: C₁₀H₉Cl₂N₃O
• MW: 258.103959798813
• CID: 4274492
• Update Time: 2025-05-17

1-Propanone, 2-azido-1-(3,4-dichlorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-azido-1-(3,4-dichlorophenyl)-2-methyl-

• Inchi： 1S/C10H9Cl2N3O/c1-10(2,14-15-13)9(16)6-3-4-7(11)8(12)5-6/h3-5H,1-2H3
• InChI Key： IDJQRYSFQFFCMS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(Cl)C=1)(=O)C(C)(C)N=[N+]=[N-]

Additional information on 1-Propanone, 2-azido-1-(3,4-dichlorophenyl)-2-methyl-

Comprehensive Overview of 1-Propanone, 2-azido-1-(3,4-dichlorophenyl)-2-methyl- (CAS No. 875916-52-2)

The compound 1-Propanone, 2-azido-1-(3,4-dichlorophenyl)-2-methyl- (CAS No. 875916-52-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of an azido group and a 3,4-dichlorophenyl moiety, which are critical to its reactivity and potential applications. This compound belongs to the class of methyl ketones, a group widely studied in synthetic chemistry due to their versatility in forming complex molecular architectures.

Researchers and industry professionals often search for azido ketones or dichlorophenyl derivatives due to their relevance in pharmaceutical intermediates and material science. The 2-azido-1-(3,4-dichlorophenyl)-2-methyl-1-propanone structure is particularly intriguing because of its potential role in click chemistry, a field that has gained significant attention for its efficiency in constructing molecular linkages. This aligns with current trends in green chemistry and sustainable synthesis, where minimizing waste and maximizing efficiency are paramount.

The CAS No. 875916-52-2 compound is also of interest in the context of bioorthogonal chemistry, a cutting-edge area that enables selective reactions in biological systems without interfering with native processes. This makes it a candidate for probe development and bioconjugation, topics frequently explored in academic and industrial research. Users searching for azido-functionalized ketones or 3,4-dichlorophenyl ketones will find this compound relevant due to its balanced hydrophobicity and reactivity.

From a synthetic perspective, the methyl group adjacent to the azido functionality in 1-Propanone, 2-azido-1-(3,4-dichlorophenyl)-2-methyl- introduces steric considerations that can influence reaction pathways. This is a key point for chemists investigating steric effects or regioselective transformations. Additionally, the 3,4-dichlorophenyl ring offers opportunities for further functionalization, making the compound a valuable building block in heterocyclic synthesis.

In the realm of materials science, derivatives of 2-azido-1-(3,4-dichlorophenyl)-2-methyl-1-propanone could be explored for their potential in polymer modification or surface coating applications. The azido group’s ability to participate in cycloaddition reactions makes it a candidate for creating cross-linked networks, a topic of high interest in smart materials research. Searches for azido-based crosslinkers or photoactive compounds often lead to discussions about such molecules.

Safety and handling of CAS No. 875916-52-2 are frequently queried topics. While this compound is not classified under restricted categories, proper laboratory practices should always be followed when handling azido-containing compounds. Users looking for storage guidelines or stability data for similar structures will benefit from understanding its properties under varying conditions.

In summary, 1-Propanone, 2-azido-1-(3,4-dichlorophenyl)-2-methyl- (CAS No. 875916-52-2) is a multifaceted compound with applications spanning organic synthesis, bioconjugation, and materials engineering. Its structural features align with contemporary research trends, making it a subject of ongoing exploration in both academic and industrial settings.